Ethyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C13H20N2O3S/c1-5-15(6-2)12(16)10-8(4)9(11(14)19-10)13(17)18-7-3/h5-7,14H2,1-4H3
• InChI Key: CQFLXLZREFAIKV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)N)C(=O)OCC)C
• Molecular Formula: C13H20N2O3S
• DSSTOX Substance ID: DTXSID30350025
• Molecular Weight: 284.38 g/mol
• Solubility: >42.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 329082-04-4

Description

Ethyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.38g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >42.7 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Utilization in Heterocyclic Chemistry

The compound ethyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate serves as a precursor in the synthesis of various heterocyclic compounds, which are of significant interest in medicinal chemistry and materials science. One such application involves the synthesis of thieno[3,4-d]pyrimidines, where the reactions of ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate with 1,3-dicarbonyl compounds result in the formation of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d]pyrimidine-7-carboxylates. This reaction is important for constructing complex molecular architectures found in many pharmaceuticals and organic materials (Ryndina et al., 2002).

Application in Dyeing and Textile Industry

In the textile industry, derivatives of this compound have been explored for their potential as disperse dyes. A study synthesized novel heterocyclic disperse dyes using this compound and evaluated their performance on polyester fabrics. These dyes exhibited a range of shades and good fastness properties, making them suitable for textile applications. This research highlights the versatility of the compound in creating dyes with desirable properties for fabric coloring (Iyun et al., 2015).

Fluorescence Properties for Sensing Applications

The fluorescence properties of ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a related compound, have been investigated for potential applications in sensing and molecular imaging. The study involved synthesizing the compound and analyzing its fluorescence characteristics, which could be leveraged in developing new fluorescent probes for biological and chemical sensing applications (Guo Pusheng, 2009).